Cas no 1167571-85-8 (1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene)

• Product Name: 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene
• CAS No: 1167571-85-8
• MF: C₁₄H₁₃BrO₂S
• MW: 325.220822095871
• CID: 6158161
• PubChem ID: 67200962
• Update Time: 2025-10-29

1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1167571-85-8
• SCHEMBL1887800
• 1-bromo-3-[3-(methylsulfonyl)benzyl]benzene
• EN300-7442350
• 1-[(3-bromophenyl)methyl]-3-methylsulfonylbenzene
• 1-[(3-bromophenyl)methyl]-3-methanesulfonylbenzene
• AEDBFXUYEQOIBR-UHFFFAOYSA-N
• 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene

• Inchi： 1S/C14H13BrO2S/c1-18(16,17)14-7-3-5-12(10-14)8-11-4-2-6-13(15)9-11/h2-7,9-10H,8H2,1H3
• InChI Key： AEDBFXUYEQOIBR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1=CC=CC(=C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 323.98196g/mol
• Monoisotopic Mass: 323.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene

Compound CAS No. 1167571-85-8: 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene

1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene, also known by its CAS number 1167571-85-8, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its bromine atom attached to a benzene ring, which is further substituted with a benzyl group bearing a methylsulfonyl moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug design, polymer chemistry, and advanced materials.

The synthesis of 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene involves a multi-step process that typically begins with the bromination of an aromatic ring. This step is often facilitated by the use of bromine in the presence of a catalyst, such as FeBr₃, to ensure regioselectivity. The subsequent introduction of the methylsulfonyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and desired regiochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of producing this compound.

One of the most promising applications of 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene lies in its potential as a building block for pharmaceutical compounds. The methylsulfonyl group is known to enhance the bioavailability and stability of drugs, while the bromine atom provides sites for further functionalization. Researchers have explored its use in designing inhibitors for various enzymes, including kinases and proteases, which are critical targets in cancer therapy and inflammatory diseases. For instance, studies published in Nature Communications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase pathways, paving the way for future drug development.

In addition to its role in medicinal chemistry, 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene has found applications in polymer science. The compound's ability to undergo polymerization under specific conditions makes it a valuable monomer for synthesizing advanced materials with tailored properties. Recent research has focused on its use in creating stimuli-responsive polymers that can change their physical properties in response to external stimuli such as temperature or pH changes. These materials hold potential applications in sensors, drug delivery systems, and adaptive coatings.

The environmental impact of 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene has also been a topic of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking it down into less complex molecules over time. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Ongoing research aims to develop more sustainable synthesis routes and recycling methods to mitigate its environmental footprint.

In conclusion, 1-Bromo-3-[3-(methylsulfonyl)benzyl]benzene, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, and environmental chemistry, driven by advancements in synthetic methodologies and an increasing understanding of its properties. As researchers delve deeper into its potential, this compound is poised to contribute significantly to the development of innovative solutions across various industries.